Cas no 887198-22-3 (N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide)

• Product Name: N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide
• CAS No: 887198-22-3
• MF: C₂₇H₁₉N₃O₂
• MW: 417.458666086197
• CID: 5557115
• PubChem ID: 7214220
• Update Time: 2025-06-09

N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide Chemical and Physical Properties

Names and Identifiers

• 887198-22-3
• N-(4-(imidazo[1,2-a]pyridin-2-yl)phenyl)-9H-xanthene-9-carboxamide
• F3128-0009
• AKOS024479923
• N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide
• N-(4-imidazo[1,2-a]pyridin-2-ylphenyl)-9H-xanthene-9-carboxamide
• Z111566748
• N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide

• Inchi： 1S/C27H19N3O2/c31-27(26-20-7-1-3-9-23(20)32-24-10-4-2-8-21(24)26)28-19-14-12-18(13-15-19)22-17-30-16-6-5-11-25(30)29-22/h1-17,26H,(H,28,31)
• InChI Key： UCIWIGVFRQWANE-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C(C(NC2C=CC(=CC=2)C2=CN3C=CC=CC3=N2)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 417.147726857g/mol
• Monoisotopic Mass: 417.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 3
• Complexity: 641
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 55.6Ų

Additional information on N-(4-{imidazo1,2-apyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide

N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide (CAS No. 887198-22-3): An Overview of a Promising Compound in Medicinal Chemistry

N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide (CAS No. 887198-22-3) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of xanthene derivatives, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties.

The imidazo[1,2-a]pyridine moiety is a key structural element in this compound, contributing to its pharmacological profile. Imidazopyridines are a class of heterocyclic compounds that have been extensively studied for their ability to modulate various biological targets, such as GABA receptors and kinases. The combination of the imidazo[1,2-a]pyridine scaffold with the xanthene core in N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide results in a molecule with a high degree of functional versatility and potential for therapeutic intervention.

Recent research has highlighted the potential of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide in various disease models. For instance, studies have shown that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. This property makes it a promising candidate for the treatment of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide has also demonstrated significant anti-cancer activity. Preclinical studies have shown that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism of action involves the inhibition of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells.

Neuroprotective properties have also been attributed to N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide. Research has shown that this compound can protect neurons from oxidative stress and excitotoxicity, making it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective effects are thought to be mediated through the modulation of mitochondrial function and the reduction of oxidative stress markers.

The pharmacokinetic profile of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide has been extensively studied to understand its bioavailability and metabolism. In vitro and in vivo studies have demonstrated that this compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its development as a therapeutic agent. Additionally, the compound has shown low toxicity in preclinical models, further supporting its potential for clinical translation.

Despite the promising preclinical data, further research is needed to fully elucidate the mechanisms of action and optimize the therapeutic potential of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide. Ongoing clinical trials are evaluating the safety and efficacy of this compound in various disease settings. The results from these trials will provide valuable insights into the clinical utility of N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide and pave the way for its potential use as a novel therapeutic agent.

In conclusion, N-(4-{imidazo[1,2-a]pyridin-2-yl}phenyl)-9H-xanthene-9-carboxamide (CAS No. 887198-22-3) is a promising compound with a diverse range of biological activities. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry. Continued research into this compound will likely uncover new applications and enhance our understanding of its therapeutic potential.